Cas no 1796722-56-9 (1-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1796722-56-9
• MF: C₁₅H₁₈N₂O₅
• MW: 306.313824176788
• CID: 5654577
• PubChem ID: 108495839
• Update Time: 2025-10-31

1-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{[(benzyloxy)carbonyl]amino}ethyl)-5-oxopyrrolidine-3-carboxylic acid
• 1796722-56-9
• EN300-27731230
• 1-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C15H18N2O5/c18-13-8-12(14(19)20)9-17(13)7-6-16-15(21)22-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,16,21)(H,19,20)
• InChI Key： LLTGXYWFHSDKGF-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.12157168g/mol
• Monoisotopic Mass: 306.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-5-oxopyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 1796722-56-9)

The compound 1-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 1796722-56-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel peptidomimetics and protease inhibitors. Its unique structural features, including the pyrrolidine-3-carboxylic acid moiety and the benzyloxycarbonyl (Cbz) protecting group, make it a versatile building block for the development of biologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting enzymes such as dipeptidyl peptidase-4 (DPP-4) and prolyl oligopeptidase (POP), which are implicated in various diseases including diabetes and neurodegenerative disorders.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficient synthesis of 1-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-5-oxopyrrolidine-3-carboxylic acid using a multi-step protocol involving the protection of the amine group, followed by cyclization and carboxylation. The compound was subsequently used to develop a series of DPP-4 inhibitors with improved pharmacokinetic properties. The study reported IC50 values in the nanomolar range, suggesting high potency of the derived inhibitors.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a scaffold for designing POP inhibitors. The researchers modified the pyrrolidine ring and the Cbz group to enhance binding affinity and selectivity. The resulting analogs exhibited significant inhibition of POP activity in vitro, with one derivative showing promise in reducing amyloid-beta aggregation, a hallmark of Alzheimer's disease. These findings underscore the compound's utility in addressing unmet medical needs in neurodegenerative diseases.

Beyond its applications in enzyme inhibition, 1-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-5-oxopyrrolidine-3-carboxylic acid has also been investigated for its role in peptide-based drug delivery systems. A recent study in Molecular Pharmaceutics demonstrated that the compound could be conjugated to therapeutic peptides to improve their stability and cellular uptake. The Cbz group was found to protect the peptide from enzymatic degradation, while the carboxylic acid moiety facilitated conjugation to targeting ligands.

In conclusion, the latest research on 1-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 1796722-56-9) highlights its versatility and potential in medicinal chemistry. Its applications span from enzyme inhibition to peptide drug delivery, making it a valuable tool for drug discovery. Future studies are expected to further explore its therapeutic potential and optimize its derivatives for clinical development.